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Compound of Interest

Compound Name: Hericenone C

Cat. No.: B1257019 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal

and handling of chemical compounds is paramount. This document outlines the essential

procedures for the proper disposal of Hericenone C, alongside key safety protocols and

physical and chemical properties to facilitate safe laboratory practices.

Disposal Procedures
The primary methods for the disposal of Hericenone C involve specialized chemical waste

management services. Adherence to local, state, and federal regulations is mandatory.

Recommended Disposal Methods:

Licensed Chemical Destruction Plant: The material can be sent to a licensed facility

equipped for chemical destruction.[1]

Controlled Incineration: Controlled incineration with flue gas scrubbing is another approved

method of disposal.[1]

Crucial Disposal "Don'ts":

Do not contaminate water, foodstuffs, animal feed, or seeds with Hericenone C during

storage or disposal.[1]

Do not discharge Hericenone C into sewer systems.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1257019?utm_src=pdf-interest
https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://www.lookchem.com/sds137592-03-1.html
https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://www.lookchem.com/sds137592-03-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Proper handling and storage are critical to prevent exposure and maintain the integrity of the

compound.

Handling:

Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

Use in a well-ventilated area, preferably with appropriate exhaust ventilation where dust

may form.[1]

Obtain special instructions before use.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

For long-term storage, refrigeration or freezing is recommended.[2]

Personal Protective Equipment (PPE)
When handling Hericenone C, the use of appropriate personal protective equipment is

essential to minimize exposure.

Eye/Face Protection: Use safety glasses with side-shields conforming to appropriate

government standards.

Skin Protection:

Wear impervious clothing.[1]

Handle with gloves that have been inspected prior to use.[1]

Use proper glove removal technique to avoid skin contact.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.phytopurify.com/product/12382.html
https://www.lookchem.com/sds137592-03-1.html
https://www.phytopurify.com/product/12382.html
https://www.phytopurify.com/product/12382.html
https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[1]

Wash and dry hands after handling.[1]

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2

(EU EN 143) respirator cartridges.

Accidental Release Measures
In the event of a spill or accidental release, the following steps should be taken:

Personal Precautions:

Use personal protective equipment.[1]

Avoid dust formation.[1]

Avoid breathing vapors, mist, gas, or dust.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Environmental Precautions:

Prevent further leakage or spillage if it is safe to do so.[1]

Do not let the product enter drains.[1]

Discharge into the environment must be avoided.[1]

Methods for Containment and Cleaning Up:

Pick up and arrange for disposal.[1]

Sweep up the material and shovel it into a suitable, closed container for disposal.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.lookchem.com/sds137592-03-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Properties
Understanding the properties of Hericenone C is vital for its safe handling and storage.

Property Value Source

Molecular Formula C₃₅H₅₄O₆ [3]

Molecular Weight 570.8 g/mol [3]

Physical Description Solid [3]

Melting Point 38 - 40 °C [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[4]

Experimental Workflow: Hericenone C Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Hericenone C waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hericenone-C
https://pubchem.ncbi.nlm.nih.gov/compound/Hericenone-C
https://pubchem.ncbi.nlm.nih.gov/compound/Hericenone-C
https://pubchem.ncbi.nlm.nih.gov/compound/Hericenone-C
https://www.biocrick.com/Hericenone-C-BCX0975.html
https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://www.benchchem.com/product/b1257019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hericenone C Disposal Workflow
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Caption: Workflow for the proper disposal of Hericenone C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1257019?utm_src=pdf-custom-synthesis
https://www.lookchem.com/sds137592-03-1.html
https://www.phytopurify.com/product/12382.html
https://pubchem.ncbi.nlm.nih.gov/compound/Hericenone-C
https://www.biocrick.com/Hericenone-C-BCX0975.html
https://www.benchchem.com/product/b1257019#hericenone-c-proper-disposal-procedures
https://www.benchchem.com/product/b1257019#hericenone-c-proper-disposal-procedures
https://www.benchchem.com/product/b1257019#hericenone-c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1257019?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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